Cas no 179942-55-3 (4-(tetrazol-5-yl)phenylboronic acid)
4-(Tetrazol-5-yl)phenylboronic acid is a versatile boronic acid derivative featuring a tetrazole functional group, making it valuable in Suzuki-Miyaura cross-coupling reactions and other palladium-catalyzed transformations. The tetrazole moiety enhances its utility in medicinal chemistry and materials science, serving as a bioisostere for carboxylic acids or other heterocycles. Its boronic acid group enables efficient conjugation with aryl or vinyl halides, facilitating the synthesis of complex biaryl structures. The compound is particularly useful in constructing pharmacophores and functional materials due to its stability and reactivity under mild conditions. Proper handling under inert atmospheres is recommended to preserve its integrity.
179942-55-3 structure
Product Name:4-(tetrazol-5-yl)phenylboronic acid
CAS No:179942-55-3
MF:C7H7BN4O2
MW:189.967080354691
MDL:MFCD06739099
CID:113314
PubChem ID:329765499
Update Time:2025-06-19
4-(tetrazol-5-yl)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-(2H-Tetrazol-5-yl)phenyl)boronic acid
- 4-(2H-TETRAZOL-5-YL)-PHENYLBORONIC ACID
- [4-(2H-Tetrazol-5-yl)phenyl]-boronic acid
- 4-(1HTetrazol-5-yl)phenylboronic acid
- 4-(2H-tetrazol-5-yl)phenylboronic acid
- 4-(Tetrazol-5-yl)phenylboronic acid
- Boronic acid,B-[4-(2H-tetrazol-5-yl)phenyl]-
- [4-(2H-tetrazol-5-yl)phenyl]boronic acid
- 4-(1H-Tetrazol-5-yl)-phenylboronic acid
- DXUPJOQUAAVAGV-UHFFFAOYSA-N
- ZXBA000529
- PB27747
- FCH1600599
- 4-(1H
- FT-0757652
- CS-W003334
- 179942-55-3
- AC-33891
- AKOS006335959
- MFCD06739099
- DTXSID30674152
- SY027324
- AKOS015854429
- 4-(1H-tetrazol-5-yl)phenylboronic acid
- SCHEMBL370528
- J-011479
- (4-(1H-tetrazol-5-yl)phenyl)boronic acid
- AS-31075
- [4-(2H-1,2,3,4-tetrazol-5-yl)phenyl]boronic acid
- Piperidine, 1-(3-methylphenyl)-
- NCGC00249520-01
- AMY34899
- MFCD11044435
- A812503
- 4-(Tetrazol-5-yl)phenylboronic acid, AldrichCPR
- (4-(2H-Tetrazol-5-yl)phenyl)boronicacid
- 4-(2H-1,2,3,4-TETRAZOL-5-YL)PHENYLBORONIC ACID
- DA-09071
- 4-(tetrazol-5-yl)phenylboronic acid
-
- MDL： MFCD06739099
- Inchi： 1S/C7H7BN4O2/c13-8(14)6-3-1-5(2-4-6)7-9-11-12-10-7/h1-4,13-14H,(H,9,10,11,12)
- InChI Key： DXUPJOQUAAVAGV-UHFFFAOYSA-N
- SMILES： OB(C1C=CC(C2N=NNN=2)=CC=1)O
Computed Properties
- Exact Mass: 190.06600
- Monoisotopic Mass: 190.066
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 94.9
Experimental Properties
- Color/Form: Light-green to Brown Solid
- Density: 1.51
- Melting Point: 174-179 °C (Decomposition)
- Boiling Point: 480.3℃ at 760 mmHg
- Flash Point: 244.3±31.5 °C
- Refractive Index: 1.641
- PSA: 94.92000
- LogP: -1.45350
4-(tetrazol-5-yl)phenylboronic acid Security Information
- Signal Word：Danger
- Hazard Statement： H203;H302
- Warning Statement： P210;P250;P280;P301+P312;P370+P380
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：2-8°C
4-(tetrazol-5-yl)phenylboronic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(tetrazol-5-yl)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 82R0015-1g |
4-(2H-Tetrazol-5-yl)-phenylboronic acid |
179942-55-3 | 96% | 1g |
831.08CNY | 2021-07-19 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 82R0015-5g |
4-(2H-Tetrazol-5-yl)-phenylboronic acid |
179942-55-3 | 96% | 5g |
2527.17CNY | 2021-07-19 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 82R0015-25g |
4-(2H-Tetrazol-5-yl)-phenylboronic acid |
179942-55-3 | 96% | 25g |
8463.46CNY | 2021-07-19 | |
| Alichem | A019114170-5g |
(4-(2H-Tetrazol-5-yl)phenyl)boronic acid |
179942-55-3 | 97% | 5g |
324.82 USD | 2021-06-17 | |
| Alichem | A019114170-10g |
(4-(2H-Tetrazol-5-yl)phenyl)boronic acid |
179942-55-3 | 97% | 10g |
498.82 USD | 2021-06-17 | |
| Alichem | A019114170-25g |
(4-(2H-Tetrazol-5-yl)phenyl)boronic acid |
179942-55-3 | 97% | 25g |
940.31 USD | 2021-06-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H132922-1g |
4-(tetrazol-5-yl)phenylboronic acid |
179942-55-3 | ≥98% | 1g |
¥337.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H132922-250mg |
4-(tetrazol-5-yl)phenylboronic acid |
179942-55-3 | ≥98% | 250mg |
¥102.90 | 2023-09-02 | |
| AstaTech | 28821-1/G |
4-(2H-TETRAZOL-5-YL)PHENYLBORONIC ACID |
179942-55-3 | 97% | 1g |
$99 | 2023-09-18 | |
| AstaTech | 28821-5/G |
4-(2H-TETRAZOL-5-YL)PHENYLBORONIC ACID |
179942-55-3 | 97% | 5g |
$298 | 2023-09-18 |
4-(tetrazol-5-yl)phenylboronic acid Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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